2-(2,4-dichlorophenyl)-N-(4-methoxybenzyl)ethanamine

• IUPAC Name: 2-(2,4-dichlorophenyl)-N-[(4-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C16H17Cl2NO/c1-20-15-6-2-12(3-7-15)11-19-9-8-13-4-5-14(17)10-16(13)18/h2-7,10,19H,8-9,11H2,1H3
• InChI Key: RGYWMSDJQQEXBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H17Cl2NO
• Molecular Weight: 310.2 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2,4-dichlorophenyl)-N-(4-methoxybenzyl)ethanamine, commonly known as "2C-E," is a synthetic psychedelic drug that belongs to the phenethylamine class. The compound was first synthesized by Alexander Shulgin in 1977 and has since gained popularity among recreational drug users due to its hallucinogenic and euphoric effects. However,

Mechanism of Action

The exact mechanism of action of 2C-E is not fully understood, but it is believed to interact with serotonin receptors in the brain. Specifically, 2C-E is thought to bind to the 5-HT2A receptor, which is responsible for regulating mood, perception, and cognition. This interaction leads to the activation of various signaling pathways, ultimately resulting in the psychedelic effects of the drug.
Biochemical and Physiological Effects:
In addition to its hallucinogenic effects, 2C-E has been shown to have various biochemical and physiological effects. For example, it has been found to increase heart rate and blood pressure, as well as cause pupil dilation. Additionally, 2C-E has been shown to increase levels of the stress hormone cortisol, which may contribute to its stimulating effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-E in laboratory experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, its known mechanism of action and effects make it a useful tool for studying the brain and its functions. However, one limitation of using 2C-E in experiments is its potential for abuse, which may raise ethical concerns.

Future Directions

There are several future directions for research on 2C-E. One area of interest is its potential therapeutic applications, particularly for the treatment of inflammatory diseases. Additionally, further studies on its mechanism of action and effects may lead to a better understanding of the brain and its functions. Finally, research on the potential risks and benefits of 2C-E may help inform drug policy and harm reduction strategies.

Synthesis Methods

The synthesis of 2C-E involves the reaction of 2,4-dichlorophenethylamine with 4-methoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to obtain the final compound. The synthesis of 2C-E is relatively simple and can be carried out in a laboratory setting with standard equipment.

Scientific Research Applications

2C-E has been used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. One study conducted on rodents found that 2C-E increased the release of dopamine in the brain, which may explain its euphoric effects. Another study found that 2C-E had anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.